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Compound of Interest

Compound Name: p-Tolualdehyde-d4

Cat. No.: B12316089 Get Quote

This document provides the molecular weight and associated chemical data for p-
Tolualdehyde-d4, a deuterated analog of p-Tolualdehyde. The information is intended for

researchers, scientists, and professionals in drug development and other scientific fields

requiring precise data for isotopically labeled compounds.

Chemical Properties
p-Tolualdehyde-d4, also known as 4-Methylbenzaldehyde-d4, is a stable isotope-labeled

version of p-Tolualdehyde where four hydrogen atoms on the benzene ring have been replaced

by deuterium. This substitution is valuable for use as an internal standard in mass

spectrometry-based quantitative analysis and for mechanistic studies of chemical reactions.

Data Presentation
The key quantitative data for p-Tolualdehyde-d4 and its unlabeled counterpart are

summarized below for direct comparison.
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Property p-Tolualdehyde-d4
p-Tolualdehyde
(Unlabeled)

Synonyms
4-Methylbenzaldehyde-2,3,5,6-

d4, p-Tolualdehyde-D4[1][2]

4-Methylbenzaldehyde, p-

Tolylaldehyde[3][4]

Molecular Formula C₈D₄H₄O[2] C₈H₈O[3][4][5]

Molecular Weight 124.173[1][2] 120.15[4][5]

CAS Number 1219804-07-5[1][2] 104-87-0[1][5]

Note on In-depth Analysis: The request for experimental protocols, signaling pathways, and

logical relationship diagrams is not applicable to the characterization of a single, stable

chemical compound's molecular weight. Such documentation is typically associated with

biological processes, complex system workflows, or extensive research studies rather than the

fundamental physical properties of a molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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